5-[[5-[(4-chlorophenyl)methyl]-6-methyl-4-oxo-1H-pyrimidin-2-yl]amino]-2-hydroxybenzoic acid

• IUPAC Name: 5-[[5-[(4-chlorophenyl)methyl]-6-methyl-4-oxo-1H-pyrimidin-2-yl]amino]-2-hydroxybenzoic acid
• InChI: InChI=1S/C19H16ClN3O4/c1-10-14(8-11-2-4-12(20)5-3-11)17(25)23-19(21-10)22-13-6-7-16(24)15(9-13)18(26)27/h2-7,9,24H,8H2,1H3,(H,26,27)(H2,21,22,23,25)
• InChI Key: NIYMSKKRKVIPQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N=C(N1)NC2=CC(=C(C=C2)O)C(=O)O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C19H16ClN3O4
• Molecular Weight: 385.8 g/mol

Description

5-[[5-[(4-chlorophenyl)methyl]-6-methyl-4-oxo-1H-pyrimidin-2-yl]amino]-2-hydroxybenzoic acid: is a chemical compound registered in the PubChem database. It is known for its unique properties and applications in various fields, including chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of 5-[[5-[(4-chlorophenyl)methyl]-6-methyl-4-oxo-1H-pyrimidin-2-yl]amino]-2-hydroxybenzoic acid involves specific synthetic routes and reaction conditions. These methods are designed to ensure the purity and stability of the compound. The synthetic routes typically involve multiple steps, including the use of specific reagents and catalysts to facilitate the reactions.

Industrial Production Methods: In industrial settings, the production of this compound is scaled up to meet the demand. This involves optimizing the reaction conditions to maximize yield and minimize waste. The industrial production methods are designed to be cost-effective and environmentally friendly.

Chemical Reactions Analysis

Types of Reactions: 5-[[5-[(4-chlorophenyl)methyl]-6-methyl-4-oxo-1H-pyrimidin-2-yl]amino]-2-hydroxybenzoic acid undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s properties and enhancing its applications.

Common Reagents and Conditions: The common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcomes.

Major Products: The major products formed from the reactions of this compound depend on the specific reagents and conditions used. These products are often characterized by their enhanced properties, making them suitable for various applications.

Scientific Research Applications

5-[[5-[(4-chlorophenyl)methyl]-6-methyl-4-oxo-1H-pyrimidin-2-yl]amino]-2-hydroxybenzoic acid has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methods. In biology, it is used to investigate cellular processes and molecular interactions. In medicine, this compound is explored for its potential therapeutic effects and drug development. Additionally, it has industrial applications in the production of specialized materials and chemicals.

Mechanism of Action

The mechanism of action of 5-[[5-[(4-chlorophenyl)methyl]-6-methyl-4-oxo-1H-pyrimidin-2-yl]amino]-2-hydroxybenzoic acid involves its interaction with specific molecular targets and pathways. These interactions lead to various biological effects, which are studied to understand the compound’s potential therapeutic applications. The molecular targets and pathways involved are crucial for elucidating the compound’s effects and optimizing its use in different fields.

Comparison with Similar Compounds

5-[[5-[(4-chlorophenyl)methyl]-6-methyl-4-oxo-1H-pyrimidin-2-yl]amino]-2-hydroxybenzoic acid is compared with other similar compounds to highlight its uniqueness. The comparison involves analyzing the structural and functional similarities and differences. Similar compounds include those with related chemical structures and properties. The unique features of this compound make it a valuable compound for various applications.

Conclusion

This compound is a versatile compound with significant applications in chemistry, biology, medicine, and industry. Its unique properties and interactions make it a valuable subject of scientific research and industrial production. The detailed analysis of its preparation methods, chemical reactions, scientific applications, mechanism of action, and comparison with similar compounds provides a comprehensive understanding of its potential and significance.